Cas no 1083229-90-6 (ZQOSZICODFDONZ-UHFFFAOYSA-N)

• Product Name: ZQOSZICODFDONZ-UHFFFAOYSA-N
• CAS No: 1083229-90-6
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 5166517
• Update Time: 2026-03-04

ZQOSZICODFDONZ-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• ZQOSZICODFDONZ-UHFFFAOYSA-N

• Inchi： 1S/C12H11NO4/c1-16-12(15)11-5-4-10(17-11)7-13-6-2-3-9(13)8-14/h2-6,8H,7H2,1H3
• InChI Key： ZQOSZICODFDONZ-UHFFFAOYSA-N
• SMILES： O1C(CN2C=CC=C2C=O)=CC=C1C(OC)=O

Additional information on ZQOSZICODFDONZ-UHFFFAOYSA-N

Compound CAS No. 1083229-90-6: A Comprehensive Overview

The compound with CAS No. 1083229-90-6, commonly referred to as ZQOSZICODFDONZ-UHFFFAOYSA-N, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is notable for its unique structural properties and potential applications in various fields, including materials science and pharmaceutical research. Recent studies have highlighted its role in advancing our understanding of complex chemical systems and its potential to contribute to the development of novel materials with enhanced functionality.

CAS No. 1083229-90-6 is a designation assigned by the Chemical Abstracts Service (CAS), which uniquely identifies this compound within the vast landscape of known chemicals. The name ZQOSZICODFDONZ-UHFFFAOYSA-N reflects its intricate molecular structure, characterized by a combination of functional groups and bonding patterns that confer it with distinctive chemical properties. Researchers have been particularly interested in its ability to participate in various chemical reactions under specific conditions, making it a valuable subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have enabled scientists to model the behavior of CAS No. 1083229-90-6 with unprecedented accuracy. These models have provided insights into its electronic structure, reactivity, and potential interactions with other molecules. For instance, studies using density functional theory (DFT) have revealed that the compound exhibits unique electronic properties that could be harnessed in the development of advanced materials for energy storage applications.

In addition to its theoretical significance, ZQOSZICODFDONZ-UHFFFAOYSA-N has also been explored for its practical applications. Experimental studies have demonstrated its stability under a range of environmental conditions, making it a promising candidate for use in high-performance materials. Furthermore, its ability to form stable complexes with other elements has opened up new avenues for research in catalysis and drug design.

The synthesis of CAS No. 1083229-90-6 involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have developed innovative synthetic strategies that leverage modern techniques such as microwave-assisted synthesis and continuous flow chemistry. These methods not only enhance the efficiency of the synthesis process but also reduce the environmental impact associated with traditional manufacturing techniques.

One of the most exciting developments in recent years has been the application of ZQOSZICODFDONZ-UHFFFAOYSA-N in nanotechnology. Its unique structural properties make it an ideal candidate for use in the creation of nanoscale materials with tailored functionalities. For example, studies have shown that incorporating this compound into nanocomposites can significantly improve their mechanical strength and thermal stability, making them suitable for use in high-tech applications such as aerospace and electronics.

Moreover, the compound's role in pharmaceutical research cannot be overstated. Its ability to interact with biological systems in a controlled manner has led to its exploration as a potential drug candidate for treating various diseases. Preclinical studies have demonstrated promising results, highlighting its potential as a therapeutic agent with minimal side effects.

In conclusion, CAS No. 1083229-90-6, or ZQOSZICODFDONZ-UHFFFAOYSA-N, represents a cutting-edge advancement in chemical science. Its unique properties and diverse applications make it a subject of intense research interest across multiple disciplines. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in shaping the future of materials science and pharmaceutical development.